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Compound Name: ) )
methoxybenzoic acid

Cat. No.: B112869

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-fluoro-5-methoxybenzoic acid is a substituted anthranilic acid derivative. Its
structural features, including a fluorine atom, an amine group, and a methoxy group on the
benzoic acid core, make it a compound of interest in medicinal chemistry and materials
science. Anthranilic acid and its derivatives are known precursors for the synthesis of a variety
of heterocyclic compounds and have been identified as important pharmacophores in
numerous biologically active molecules. This document provides a technical overview of its
properties, a plausible synthetic approach, and its potential applications.

The IUPAC name for this compound is 2-amino-4-fluoro-5-methoxybenzoic acid.[1]

Physicochemical Properties

A summary of the key physicochemical properties for 2-Amino-4-fluoro-5-methoxybenzoic
acid is presented in the table below. These values are primarily computed estimates sourced
from publicly available chemical databases.
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Property Value Source
2-amino-4-fluoro-5-
IUPAC Name o PubChem[1]
methoxybenzoic acid
CAS Number 637347-90-1 PubChem([1]
Molecular Formula CsHsFNO3 PubChem[1]
Molecular Weight 185.15 g/mol PubChem[1]
Exact Mass 185.04882128 Da PubChem[1]
Topological Polar Surface Area  72.6 A2 PubChem[1]
Rotatable Bond Count 2 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
4 PubChem[1]
Count
XLogP3 14 PubChem[1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Amino-4-fluoro-5-
methoxybenzoic acid is not readily available in the surveyed literature, a plausible synthetic
route can be devised based on established methods for the synthesis of substituted anthranilic
acids. A common approach involves the nitration of a substituted benzoic acid followed by the
reduction of the nitro group to an amine.

Proposed Synthetic Workflow
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(4-FIuoro-5-methoxybenzoic acid)

Nitration
(HNOs, H2S0a4)

(4-FIuoro-5-methoxy—2-nitrobenzoic acid)

Reduction
(e.g., SnClz, HCI or Hz, Pd/C)

(Z-Amino-4-f|uoro-5-methoxybenzoic acid)

Purification
(Recrystallization)

Characterization
(NMR, IR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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